Flavors and Fragrances
Flavor and Fragrance Products: These are essential components used in various industries to enhance the sensory experience of end products. Flavor products are specifically designed for food, beverage, and tobacco applications, providing distinctive tastes that meet consumer preferences. They often include natural or synthetic compounds that can mimic or complement the flavors found in nature, ensuring safety and regulatory compliance through rigorous testing procedures.
Fragrance products, on the other hand, are tailored for the cosmetics, personal care, and homecare industries, offering pleasant aromatic experiences to consumers. These compositions consist of a blend of volatile organic compounds (VOCs) that evaporate quickly upon application, releasing their aroma into the environment or skin. Both flavor and fragrance products undergo extensive quality control processes to ensure they meet specific performance standards, are biocompatible, and adhere to environmental regulations.

Structure | Chemical Name | CAS | MF |
---|---|---|---|
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10-Undecen-1-OL | 112-43-6 | C11H22O |
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phenoxybenzene | 101-84-8 | C12H10O |
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p-Tolyl phenylacetate | 101-94-0 | C15H14O2 |
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Ethyl Laurate(Ethyl Dodecanoate) | 106-33-2 | C14H28O2 |
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Allyl heptanoate | 142-19-8 | C10H18O2 |
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(2,2-dimethyl-1,3-dioxolan-4-yl)methanol | 100-79-8 | C6H12O3 |
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3-Phenylpropanal | 104-53-0 | C9H10O |
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rac-γ-Nonanolactone | 104-61-0 | C9H16O2 |
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4-Methoxybenzyl alcohol | 105-13-5 | C8H10O2 |
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ω-Pentadecalactone | 106-02-5 | C15H28O2 |
Related Literature
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Mingguang Ren,Qingyu Xu,Shoujuan Wang,Lu Liu,Fangong Kong Chem. Commun., 2020,56, 13351-13354
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Gayan A. Appuhamillage,John C. Reagan,Sina Khorsandi,Joshua R. Davidson,Ronald A. Smaldone Polym. Chem., 2017,8, 2087-2092
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Gregor Mali,Jean-Paul Amoureux Phys. Chem. Chem. Phys., 2000,2, 5737-5742
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Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
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Lucia Battistini,Paola Burreddu,Paola Carta,Gloria Rassu,Luciana Auzzas,Claudio Curti,Franca Zanardi,Elena M. V. Araldi,Carlo Scolastico,Giovanni Casiraghi Org. Biomol. Chem., 2009,7, 4924-4935
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